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Compound of Interest

Compound Name: AR-R17779

Cat. No.: B067559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AR-R17779 is a potent and selective full agonist for the α7 nicotinic acetylcholine receptor (α7

nAChR), a ligand-gated ion channel expressed in the central nervous system and on various

non-neuronal cells, including immune cells. Its ability to modulate cholinergic signaling makes it

a valuable tool for research in cognitive function, neuroinflammation, and autoimmune

diseases. Proper dissolution and preparation of AR-R17779 are critical for obtaining reliable

and reproducible results in cell culture experiments. This document provides detailed protocols

for the solubilization of AR-R17779, preparation of stock and working solutions, and key

signaling pathways modulated by this compound.

Data Presentation
The solubility and key characteristics of AR-R17779 are summarized in the table below for

easy reference.
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Parameter Value Reference

Molecular Weight 182.22 g/mol [1]

Solubility in DMSO < 10.93 mg/mL [1]

Solubility in Water < 21.87 mg/mL [1]

Receptor Selectivity
Selective agonist for α7

nAChR
[2][3]

Common Working

Concentration
0.2 µM - 20 µM [4]

EC50 (rat α7-nAChRs) 21 µM [5]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AR-R17779 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of AR-R17779 in

dimethyl sulfoxide (DMSO), a common solvent for water-insoluble compounds in cell culture.

Materials:

AR-R17779 powder

Sterile, anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Procedure:
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Weighing the Compound: Accurately weigh the desired amount of AR-R17779 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 1.822 mg of AR-R17779.

Adding Solvent: Add the appropriate volume of sterile DMSO to the tube. For a 10 mM stock

solution from 1.822 mg of powder, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously until the AR-R17779 powder is completely

dissolved. The solution should be clear and free of any visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution into cell culture medium to achieve

the desired final concentration for treating cells. It is crucial to maintain a low final concentration

of DMSO (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM AR-R17779 stock solution in DMSO

Sterile, pre-warmed cell culture medium

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM AR-R17779 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium to

reach the final desired concentration. It is recommended to perform at least one intermediate
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dilution step to ensure accurate and homogenous mixing.

Example for a 10 µM working solution:

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium to get a 100 µM solution.

Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

achieve a final concentration of 10 µM.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without AR-R17779. This is essential to distinguish the effects of

the compound from any potential effects of the solvent.

Immediate Use: Use the freshly prepared working solutions immediately to treat your cells.

Caption: Experimental workflow for preparing AR-R17779 solutions.

Signaling Pathways
AR-R17779 exerts its biological effects by activating the α7 nAChR, which in turn modulates

distinct downstream signaling pathways in different cell types.

Cholinergic Anti-Inflammatory Pathway in Macrophages
In immune cells such as macrophages, activation of the α7 nAChR by AR-R17779 triggers the

cholinergic anti-inflammatory pathway. This leads to the inhibition of pro-inflammatory cytokine

production. Key steps in this pathway include the recruitment and activation of Janus kinase 2

(JAK2), which then phosphorylates Signal Transducer and Activator of Transcription 3 (STAT3).

Phosphorylated STAT3 can then inhibit the nuclear translocation of NF-κB, a key transcription

factor for pro-inflammatory genes.
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Caption: Cholinergic anti-inflammatory pathway in macrophages.

Neuronal Signaling Pathway
In neuronal cells, the activation of α7 nAChR by AR-R17779 is associated with the modulation

of signaling cascades crucial for cognitive processes. These pathways include the

phosphorylation and activation of Extracellular signal-regulated kinase 1/2 (ERK1/2) and cAMP
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response element-binding protein (CREB), which are known to play significant roles in synaptic

plasticity and memory formation.
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Caption: Neuronal signaling pathway modulated by AR-R17779.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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